Cas no 52417-29-5 (4-(3,4-dimethoxyphenyl)butanal)

• Product Name: 4-(3,4-dimethoxyphenyl)butanal
• CAS No: 52417-29-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4019928
• PubChem ID: 23152956
• Update Time: 2025-06-09

4-(3,4-dimethoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• Benzenebutanal, 3,4-dimethoxy-
• 4-(3,4-dimethoxyphenyl)butanal
• SCHEMBL2121035
• EN300-1843276
• 52417-29-5

• Inchi： 1S/C12H16O3/c1-14-11-7-6-10(5-3-4-8-13)9-12(11)15-2/h6-9H,3-5H2,1-2H3
• InChI Key： HXBRZTGSCVOUQD-UHFFFAOYSA-N
• SMILES： C(=O)CCCC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(3,4-dimethoxyphenyl)butanal

Introduction to 4-(3,4-Dimethoxyphenyl)butanal (CAS No. 52417-29-5)

4-(3,4-Dimethoxyphenyl)butanal, also known by its CAS number 52417-29-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a butanal moiety attached to a 3,4-dimethoxyphenyl group. The combination of these functional groups endows 4-(3,4-Dimethoxyphenyl)butanal with a range of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-(3,4-Dimethoxyphenyl)butanal is represented by the formula C₁₁H₁₄O₃. The presence of the methoxy groups on the phenyl ring imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. These features have been extensively studied in recent years, leading to numerous applications in drug discovery and development.

In the realm of medicinal chemistry, 4-(3,4-Dimethoxyphenyl)butanal has been explored for its potential as a lead compound in the development of new therapeutic agents. Research has shown that compounds with similar structural motifs exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-(3,4-Dimethoxyphenyl)butanal demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

The pharmacological profile of 4-(3,4-Dimethoxyphenyl)butanal has also been investigated in the context of neurodegenerative diseases. A recent study conducted at the University of California, Los Angeles (UCLA), found that this compound and its derivatives can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 4-(3,4-Dimethoxyphenyl)butanal may have potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its medicinal applications, 4-(3,4-Dimethoxyphenyl)butanal is also used as an intermediate in the synthesis of other valuable chemicals. Its reactivity makes it an attractive starting material for various chemical transformations. For example, it can be readily converted into alcohols, amines, and other functional groups through well-established synthetic routes. This versatility has led to its widespread use in both academic and industrial settings.

In terms of synthesis, several methods have been developed to prepare 4-(3,4-Dimethoxyphenyl)butanal. One common approach involves the aldol condensation of 3,4-dimethoxybenzaldehyde with butyraldehyde followed by reduction and subsequent oxidation steps. Another method involves the Wittig reaction between 3,4-dimethoxybenzaldehyde and an appropriate phosphonium salt. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The safety profile of 4-(3,4-Dimethoxyphenyl)butanal is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid exposure to skin or inhalation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound.

In conclusion, 4-(3,4-Dimethoxyphenyl)butanal (CAS No. 52417-29-5) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and versatile reactivity make it an invaluable tool for researchers and chemists alike. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and chemical products.